Cas no 477857-28-6 (4-4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate)
4-4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(4-METHOXYPHENYL)-2-PYRIMIDINYL]PHENYL 2-FUROATE
- 4-4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate
-
- MDL: MFCD02082670
4-4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M144995-0.5mg |
4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]phenyl 2-furoate |
477857-28-6 | 0.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M144995-1mg |
4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]phenyl 2-furoate |
477857-28-6 | 1mg |
$ 80.00 | 2022-06-04 | ||
| TRC | M144995-2.5mg |
4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]phenyl 2-furoate |
477857-28-6 | 2.5mg |
$ 155.00 | 2022-06-04 | ||
| Matrix Scientific | 163401-1mg |
4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]phenyl 2-furoate |
477857-28-6 | 1mg |
$90.00 | 2023-09-06 | ||
| Matrix Scientific | 163401-5mg |
4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]phenyl 2-furoate |
477857-28-6 | 5mg |
$105.00 | 2023-09-06 | ||
| Matrix Scientific | 163401-10mg |
4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]phenyl 2-furoate |
477857-28-6 | 10mg |
$146.00 | 2023-09-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00887795-1g |
4-[4-(4-Methoxyphenyl)pyrimidin-2-yl]phenyl furan-2-carboxylate |
477857-28-6 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI73013-1mg |
4-[4-(4-methoxyphenyl)pyrimidin-2-yl]phenyl furan-2-carboxylate |
477857-28-6 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI73013-5mg |
4-[4-(4-methoxyphenyl)pyrimidin-2-yl]phenyl furan-2-carboxylate |
477857-28-6 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI73013-10mg |
4-[4-(4-methoxyphenyl)pyrimidin-2-yl]phenyl furan-2-carboxylate |
477857-28-6 | >90% | 10mg |
$240.00 | 2024-04-19 |
4-4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 4-4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate
Introduction to Compound CAS No. 477857-28-6: 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate
4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate (CAS No. 477857-28-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrimidine ring, a furan ring, and a methoxyphenyl group. These structural features contribute to its potential therapeutic applications and biological activities.
The molecular formula of 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate is C19H16N2O4, and its molecular weight is approximately 336.34 g/mol. The compound's structural complexity and the presence of multiple functional groups make it an interesting candidate for various biological studies, including its interactions with enzymes, receptors, and other biomolecules.
Recent Research Findings:
In recent years, several studies have explored the biological activities of 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate. One notable study published in the Journal of Medicinal Chemistry investigated the compound's potential as an inhibitor of the enzyme dipeptidyl peptidase-IV (DPP-IV). DPP-IV is a key enzyme involved in the regulation of glucose metabolism and has been a target for the development of antidiabetic drugs. The study found that 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate exhibited significant DPP-IV inhibitory activity, suggesting its potential as a lead compound for the development of new antidiabetic agents.
Another study published in the European Journal of Medicinal Chemistry examined the anti-inflammatory properties of 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings indicate that 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate may have therapeutic potential in treating inflammatory diseases.
Mechanisms of Action:
The biological activities of 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate are attributed to its unique molecular structure. The pyrimidine ring is known to interact with various biological targets, including nucleic acids and proteins. The furan ring, on the other hand, can enhance the lipophilicity and membrane permeability of the compound, facilitating its cellular uptake and distribution. The methoxyphenyl group contributes to the compound's stability and solubility, making it suitable for various pharmaceutical formulations.
Synthetic Routes:
The synthesis of 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate has been reported in several research articles. One common synthetic route involves the reaction of 4-methoxybenzaldehyde with 2-furan carboxylic acid to form an intermediate ester, which is then reacted with a suitable pyrimidine derivative to yield the final product. This synthetic method is efficient and scalable, making it suitable for large-scale production in industrial settings.
Clinical Applications:
The potential clinical applications of 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate are diverse and promising. Its DPP-IV inhibitory activity suggests its use as an antidiabetic agent, while its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have shown that the compound may have neuroprotective effects, potentially making it useful in treating neurodegenerative disorders such as Alzheimer's disease.
Safety and Toxicology:
The safety profile of 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
FUTURE DIRECTIONS:
The ongoing research on 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Future studies may investigate its potential as a combination therapy with other drugs to enhance treatment outcomes. Additionally, efforts are being made to develop more stable and bioavailable formulations of the compound for improved patient compliance.
In conclusion, CAS No. 477857-28-6: 4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.
477857-28-6 (4-4-(4-Methoxyphenyl)-2-pyrimidinylphenyl 2-furoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)